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Compound of Interest

Compound Name: 5-ROX-SE

Cat. No.: B15597528

An In-depth Technical Guide on 5-ROX-SE

This guide provides an overview of the core chemical properties of 5-Carboxy-X-rhodamine N-
succinimidyl ester (5-ROX-SE), a widely used fluorescent dye in molecular biology and other
research fields. This document is intended for researchers, scientists, and professionals in drug
development who utilize fluorescent labeling technologies.

Core Properties of 5-ROX-SE

5-ROX-SE is an amine-reactive fluorescent labeling reagent. The succinimidyl ester (SE)
moiety readily reacts with primary amines, such as those found on proteins and modified
oligonucleotides, to form stable amide bonds. This reactivity makes it a valuable tool for
conjugating the fluorescent ROX dye to various biomolecules.

Quantitative Data

The fundamental chemical properties of 5-ROX-SE are summarized in the table below.

Property Value

Full Chemical Name 5-Carboxy-X-rhodamine N-succinimidyl ester
Common Abbreviation 5-ROX, SE

Molecular Formula Cs7H33Ns07[1][2][3][4][5]

Molecular Weight 631.67 g/mol [1][2][4]1[5]
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Experimental Applications

While specific experimental protocols can vary significantly based on the application, the
fundamental principle of using 5-ROX-SE involves the covalent labeling of a target molecule.
This is typically achieved by dissolving the 5-ROX-SE in a suitable organic solvent, such as
dimethylformamide (DMF) or dimethyl sulfoxide (DMSO), and adding it to a solution of the
target molecule in an appropriate buffer. The reaction mixture is then incubated to allow for the
conjugation to occur, followed by a purification step to remove any unreacted dye.

Logical Relationship Diagram

The following diagram illustrates the relationship between the full chemical name of the
compound, its common abbreviation, and its key molecular properties.

Figure 1: Relationship between the chemical name, abbreviation, and molecular properties of
5-ROX-SE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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